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Compound of Interest

Compound Name: Melliferone

Cat. No.: B1214471 Get Quote

A comprehensive analysis of the structure-activity relationship (SAR) of melliferone, a

triterpenoid isolated from Brazilian propolis, reveals insights into its biological activity,

particularly as an anti-HIV agent. This guide provides a comparative analysis of melliferone
and its related compounds, detailing experimental data and methodologies for researchers,

scientists, and drug development professionals.

Comparative Analysis of Anti-HIV Activity
Melliferone was isolated alongside other triterpenoids and aromatic compounds from a

methanolic extract of Brazilian propolis.[1][2] While the crude extract showed significant anti-

HIV activity, subsequent testing of the isolated compounds revealed that moronic acid was the

most potent component.[1][2][3]

The following table summarizes the anti-HIV activity of melliferone and other compounds

isolated from the same Brazilian propolis source, tested in H9 lymphocytes.[1]
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Compound Structure EC₅₀ (µg/mL) IC₅₀ (µg/mL)
Therapeutic
Index (TI)

Melliferone
3-oxoolean-11-

en-13β,28-olide
> 4.0 > 100 < 25

Moronic Acid
3-oxoolean-18-

en-28-oic acid
< 0.1 > 18.6 > 186

Anwuweizonic

Acid
Not suppressive

Betulonic Acid
Weak

suppression

3β-alcohol

derivative of

Moronic Acid (9)

Decreased

activity

3β-(3',3'-

dimethylsuccinyl)

ester of Moronic

Acid (10)

1.0 18.1 18.1

Crude

Methanolic

Extract

< 0.10 > 17.1 > 171

Structure-Activity Relationship Insights
The comparison between melliferone and moronic acid provides critical insights into the

structural requirements for anti-HIV activity in this class of triterpenoids.

The C-3 Position: Melliferone possesses a 3-keto group, whereas the highly active moronic

acid has a 3-oxo group which is part of a carboxylic acid function in its natural form.[1]

Modification of the 3-position of moronic acid, such as reduction to a 3β-alcohol or

esterification, led to a decrease in anti-HIV activity.[1] Specifically, the 3β-(3',3'-

dimethylsuccinyl) ester of moronic acid showed a 10-fold drop in potency compared to the
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parent compound.[1] This suggests that the 3-keto functionality, as seen in melliferone, is

not optimal for activity and that modifications at this position are critical.

The Oleanane Skeleton: Both melliferone and moronic acid share a similar pentacyclic

triterpene core. However, the potent activity of moronic acid suggests that the specific

arrangement of functional groups on this scaffold is crucial for its anti-HIV effect.[1][2]

Experimental Protocols
Anti-HIV Assay in H9 Lymphocytes
The anti-HIV activity of the isolated compounds was evaluated in acutely infected H9

lymphocytes.[1]

Cell Culture: H9 cells were grown in RPMI-1640 medium supplemented with 10% fetal

bovine serum, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.

Virus Infection: H9 cells were infected with HIV-1 (HTLV-IIIB) at a multiplicity of infection

(MOI) of 0.1.

Compound Treatment: Various concentrations of the test compounds were added to the

infected cells.

Assay Endpoint: After 4 days of incubation, the supernatant was collected and analyzed for

p24 antigen levels using an enzyme-linked immunosorbent assay (ELISA) to quantify viral

replication.

Cytotoxicity Assay: The cytotoxicity of the compounds was determined in uninfected H9 cells

using the XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide)

assay to measure cell viability.

Data Analysis: The 50% effective concentration (EC₅₀) was calculated as the concentration

of the compound that inhibited HIV-1 replication by 50%. The 50% inhibitory concentration

(IC₅₀) was calculated as the concentration that reduced the viability of uninfected cells by

50%. The therapeutic index (TI) was determined as the ratio of IC₅₀ to EC₅₀.
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Visualizing the Research Workflow and Structural
Relationships
To better understand the process and the molecular comparisons, the following diagrams are

provided.
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Caption: Workflow for the isolation and biological evaluation of Melliferone.
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Caption: Structural comparison of Melliferone and Moronic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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